Cas no 1339846-48-8 (3-(1-benzothiophen-3-yl)-1,1,1-trifluoropropan-2-ol)

• Product Name: 3-(1-benzothiophen-3-yl)-1,1,1-trifluoropropan-2-ol
• CAS No: 1339846-48-8
• MF: C₁₁H₉F₃OS
• MW: 246.248772382736
• CID: 5797391
• PubChem ID: 63738113
• Update Time: 2025-06-22

3-(1-benzothiophen-3-yl)-1,1,1-trifluoropropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 3-(1-benzothiophen-3-yl)-1,1,1-trifluoropropan-2-ol
• AKOS013048960
• 1339846-48-8
• EN300-1928095

• Inchi： 1S/C11H9F3OS/c12-11(13,14)10(15)5-7-6-16-9-4-2-1-3-8(7)9/h1-4,6,10,15H,5H2
• InChI Key： ILZQLRHAHJIETK-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC=CC1=2)CC(C(F)(F)F)O

Computed Properties

• Exact Mass: 246.03262057g/mol
• Monoisotopic Mass: 246.03262057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 48.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes

Additional information on 3-(1-benzothiophen-3-yl)-1,1,1-trifluoropropan-2-ol

3-(1-benzothiophen-3-yl)-1,1,1-trifluoropropan-2-ol (CAS No. 1339846-48-8): A Comprehensive Overview

3-(1-benzothiophen-3-yl)-1,1,1-trifluoropropan-2-ol (CAS No. 1339846-48-8) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its trifluoromethyl group and benzothiophene scaffold, exhibits a range of biological activities that make it a valuable candidate for drug development.

The benzothiophene core is a well-known heterocyclic structure that has been extensively studied for its potential in various therapeutic applications. The presence of the trifluoromethyl group further enhances the compound's properties, contributing to its stability, lipophilicity, and metabolic profile. These features are crucial for optimizing the pharmacokinetic and pharmacodynamic properties of potential drug candidates.

Recent research has highlighted the potential of 3-(1-benzothiophen-3-yl)-1,1,1-trifluoropropan-2-ol in several areas of medicinal chemistry. One notable study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity. The researchers found that it effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising lead for the development of anti-inflammatory drugs.

Another area of interest is the compound's potential as an antiviral agent. A study conducted by a team at the University of California, San Francisco, investigated the antiviral properties of 3-(1-benzothiophen-3-yl)-1,1,1-trifluoropropan-2-ol against several RNA viruses. The results showed that the compound has significant antiviral activity, particularly against influenza and coronaviruses. This finding opens up new avenues for developing antiviral therapies that could be crucial in combating emerging viral threats.

In addition to its biological activities, 3-(1-benzothiophen-3-yl)-1,1,1-trifluoropropan-2-ol has been studied for its synthetic accessibility and structural modifications. Synthetic chemists have developed efficient routes to synthesize this compound and its analogs, which can be tailored to enhance specific biological activities or improve pharmacological properties. For instance, a recent publication in Organic Letters described a novel one-pot synthesis method that significantly reduces the number of steps required to produce 3-(1-benzothiophen-3-yl)-1,1,1-trifluoropropan-2-ol, making it more feasible for large-scale production.

The structural flexibility of 3-(1-benzothiophen-3-yl)-1,1,1-trifluoropropan-2-ol also allows for the introduction of various functional groups to modulate its activity. For example, substituting different groups on the benzothiophene ring or modifying the trifluoromethyl group can lead to compounds with enhanced selectivity and potency. This versatility is particularly valuable in drug discovery programs where fine-tuning the chemical structure is essential for optimizing therapeutic outcomes.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-(1-benzothiophen-3-yl)-1,1,1-trifluoropropan-2-ol in various therapeutic settings. Early-phase trials have shown promising results, with no significant adverse effects reported at therapeutic doses. These findings are encouraging and suggest that this compound has a favorable safety profile suitable for further clinical development.

In conclusion, 3-(1-benzothiophen-3-yl)-1,1,1-trifluoropropan-2-ol (CAS No. 1339846-48-8) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for drug development. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, positioning it as a promising lead compound in the quest for novel therapeutics.